Cas no 1270982-18-7 (tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate
• CAS No: 1270982-18-7
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• CID: 1103840
• PubChem ID: 68402707
• Update Time: 2025-06-08

tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate
• EN300-1878701
• 1270982-18-7
• FQCASEFLOGAOJM-UHFFFAOYSA-N
• MFCD28534398
• DB-148541
• SCHEMBL12845197
• 1-Piperazinecarboxylic acid, 2-(difluoromethyl)-, 1,1-dimethylethyl ester
• AT30987

• Inchi： 1S/C10H18F2N2O2/c1-10(2,3)16-9(15)14-5-4-13-6-7(14)8(11)12/h7-8,13H,4-6H2,1-3H3
• InChI Key： FQCASEFLOGAOJM-UHFFFAOYSA-N
• SMILES： FC(C1CNCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 236.13363415g/mol
• Monoisotopic Mass: 236.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(Difluoromethyl)piperazine-1-carboxylate (CAS: 1270982-18-7)

The compound tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate (CAS: 1270982-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. The difluoromethyl group in the piperazine ring enhances the metabolic stability and bioavailability of the resulting compounds, making it a valuable scaffold for drug design. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs).

One notable application of tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate is in the synthesis of small-molecule inhibitors for cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors with potent anti-proliferative effects against several cancer cell lines. The study reported that derivatives of this compound exhibited improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In addition to its role in oncology, this compound has also shown promise in the development of central nervous system (CNS) therapeutics. Recent research has explored its incorporation into ligands for neurotransmitter receptors, with preliminary results indicating potential efficacy in treating neurological disorders such as depression and schizophrenia. The difluoromethyl group's ability to modulate lipophilicity and blood-brain barrier permeability has been a key factor in these advancements.

The synthesis of tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate has been optimized in recent years to improve yield and scalability. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method for its preparation, which reduced the need for hazardous reagents and minimized waste generation. This environmentally friendly approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Looking ahead, researchers anticipate that tert-butyl 2-(difluoromethyl)piperazine-1-carboxylate will continue to play a pivotal role in drug discovery efforts. Its unique structural features and demonstrated versatility make it an attractive building block for the development of next-generation therapeutics. Ongoing studies are exploring its potential in areas such as infectious disease treatment and immunomodulation, further expanding its applications in the chemical biology and pharmaceutical fields.